![molecular formula C22H20N6OS B10944923 (2E)-2-[3-(1H-benzotriazol-1-ylmethyl)-4-methoxybenzylidene]-N-phenylhydrazinecarbothioamide](/img/structure/B10944923.png)
(2E)-2-[3-(1H-benzotriazol-1-ylmethyl)-4-methoxybenzylidene]-N-phenylhydrazinecarbothioamide
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Description
2-{(E)-1-[3-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)-4-METHOXYPHENYL]METHYLIDENE}-N-PHENYL-1-HYDRAZINECARBOTHIOAMIDE is a complex organic compound that features a benzotriazole moiety, a methoxyphenyl group, and a hydrazinecarbothioamide structure
Properties
Molecular Formula |
C22H20N6OS |
|---|---|
Molecular Weight |
416.5 g/mol |
IUPAC Name |
1-[(E)-[3-(benzotriazol-1-ylmethyl)-4-methoxyphenyl]methylideneamino]-3-phenylthiourea |
InChI |
InChI=1S/C22H20N6OS/c1-29-21-12-11-16(14-23-26-22(30)24-18-7-3-2-4-8-18)13-17(21)15-28-20-10-6-5-9-19(20)25-27-28/h2-14H,15H2,1H3,(H2,24,26,30)/b23-14+ |
InChI Key |
FEUZIJWMKBSRBV-OEAKJJBVSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=N/NC(=S)NC2=CC=CC=C2)CN3C4=CC=CC=C4N=N3 |
Canonical SMILES |
COC1=C(C=C(C=C1)C=NNC(=S)NC2=CC=CC=C2)CN3C4=CC=CC=C4N=N3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{(E)-1-[3-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)-4-METHOXYPHENYL]METHYLIDENE}-N-PHENYL-1-HYDRAZINECARBOTHIOAMIDE typically involves multi-step organic reactions. A common synthetic route might include:
Formation of the Benzotriazole Moiety: Starting from an appropriate benzotriazole precursor, the benzotriazole ring is formed through cyclization reactions.
Attachment of the Methoxyphenyl Group: The methoxyphenyl group is introduced via electrophilic aromatic substitution or other suitable methods.
Formation of the Hydrazinecarbothioamide Structure: The final step involves the condensation of the intermediate with a hydrazinecarbothioamide derivative under controlled conditions.
Industrial Production Methods
Industrial production methods for such compounds often involve optimization of reaction conditions to maximize yield and purity. This may include the use of catalysts, temperature control, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound may undergo oxidation reactions, particularly at the methoxyphenyl group.
Reduction: Reduction reactions can occur at the hydrazinecarbothioamide moiety.
Substitution: The benzotriazole ring and methoxyphenyl group can participate in various substitution reactions.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, hydrogen peroxide.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Substitution Reagents: Halogenating agents, nucleophiles.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield quinones, while reduction could produce amines or alcohols.
Scientific Research Applications
Chemistry
Catalysis: The compound may serve as a ligand in catalytic reactions.
Materials Science: Potential use in the development of advanced materials with specific electronic or optical properties.
Biology and Medicine
Drug Development: Investigated for potential therapeutic properties, such as anticancer or antimicrobial activities.
Biochemical Research: Used as a probe to study biological pathways and molecular interactions.
Industry
Dyes and Pigments: Possible applications in the synthesis of dyes and pigments due to its chromophoric properties.
Polymer Science: Utilized in the development of novel polymers with unique characteristics.
Mechanism of Action
The mechanism of action of 2-{(E)-1-[3-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)-4-METHOXYPHENYL]METHYLIDENE}-N-PHENYL-1-HYDRAZINECARBOTHIOAMIDE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound’s effects are mediated through pathways such as:
Inhibition of Enzymatic Activity: Binding to the active site of enzymes, thereby inhibiting their function.
Receptor Modulation: Interacting with cellular receptors to modulate signal transduction pathways.
DNA Intercalation: Inserting between DNA base pairs, affecting replication and transcription processes.
Comparison with Similar Compounds
Similar Compounds
- 2-{(E)-1-[3-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)-4-HYDROXYPHENYL]METHYLIDENE}-N-PHENYL-1-HYDRAZINECARBOTHIOAMIDE
- 2-{(E)-1-[3-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)-4-CHLOROPHENYL]METHYLIDENE}-N-PHENYL-1-HYDRAZINECARBOTHIOAMIDE
Uniqueness
The unique combination of the benzotriazole moiety, methoxyphenyl group, and hydrazinecarbothioamide structure in 2-{(E)-1-[3-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)-4-METHOXYPHENYL]METHYLIDENE}-N-PHENYL-1-HYDRAZINECARBOTHIOAMIDE imparts distinct chemical and biological properties
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